Methyl 4-(2-(((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C20H23N5O5S/c1-12-16(31-24-23-12)19(28)25-9-7-13(8-10-25)11-21-17(26)18(27)22-15-5-3-14(4-6-15)20(29)30-2/h3-6,13H,7-11H2,1-2H3,(H,21,26)(H,22,27)
• InChI Key: VGXCZQGVCUTXPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H23N5O5S
• Molecular Weight: 445.5 g/mol

Description

Methyl 4-(2-(((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C20H23N5O5S and its molecular weight is 445.49. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(2-(((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(2-(((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism in Humans

Compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), an orexin 1 and 2 receptor antagonist, have been studied for their disposition and metabolism in humans. This research highlights the importance of understanding how complex molecules are processed in the body, including their metabolic pathways and the role of specific metabolites. Such studies are crucial for developing therapeutic agents, ensuring their safety, and optimizing their efficacy (Renzulli et al., 2011).

Neurotoxicity and Drug Development

Investigations into the effects of novel psychoactive substances, such as the study on N-methyl-5-(2 aminopropyl)benzofuran (5-MAPB), shed light on the acute toxicity profiles of new chemical entities. Understanding the neurotoxic potential of chemicals is essential for the safe development of new drugs and for public health surveillance (Hofer et al., 2017).

Pharmacokinetics and Pharmacodynamics

Preclinical studies, such as those conducted on CERC‐301, a GluN2B‐selective N‐methyl‐D‐aspartate receptor antagonist, are foundational in the drug development process. They provide critical data on the pharmacokinetics and pharmacodynamics of compounds, informing dosage, administration routes, and potential therapeutic applications. Such research underscores the importance of early-stage studies in predicting human responses and guiding clinical trial design (Garner et al., 2015).

Exposure to Compounds in Food and Environment

Studies on the presence of carcinogenic heterocyclic amines in urine of healthy volunteers and their formation in cooked foods illustrate the relevance of chemical research to public health. These investigations help assess human exposure to potentially harmful compounds through diet and environment, contributing to risk assessments and regulatory policies (Wakabayashi et al., 1993).